3-Methylpentane
3-Methylpentane
3-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 3-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 3-Methylpentane is a potentially toxic compound.
3-Methylpentane is an alkane.
3-Methylpentane is an alkane.
Brand Name:
Vulcanchem
CAS No.:
96-14-0
VCID:
VC21256982
InChI:
InChI=1S/C6H14/c1-4-6(3)5-2/h6H,4-5H2,1-3H3
SMILES:
CCC(C)CC
Molecular Formula:
C6H14
CH3CH2CH(CH3)CH2CH3
C6H14
CH3CH2CH(CH3)CH2CH3
C6H14
Molecular Weight:
86.18 g/mol
3-Methylpentane
CAS No.: 96-14-0
Cat. No.: VC21256982
Molecular Formula: C6H14
CH3CH2CH(CH3)CH2CH3
C6H14
Molecular Weight: 86.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 3-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 3-Methylpentane is a potentially toxic compound. 3-Methylpentane is an alkane. |
|---|---|
| CAS No. | 96-14-0 |
| Molecular Formula | C6H14 CH3CH2CH(CH3)CH2CH3 C6H14 |
| Molecular Weight | 86.18 g/mol |
| IUPAC Name | 3-methylpentane |
| Standard InChI | InChI=1S/C6H14/c1-4-6(3)5-2/h6H,4-5H2,1-3H3 |
| Standard InChI Key | PFEOZHBOMNWTJB-UHFFFAOYSA-N |
| SMILES | CCC(C)CC |
| Canonical SMILES | CCC(C)CC |
| Boiling Point | 63.2 °C 63.271 °C 63.3 °C 572°F |
| Colorform | Colorless liquid |
| Flash Point | 20 °F (< -7 °C) (Closed cup) -54 to 19°F |
| Melting Point | -162.9 °C -118 °C -245 to -148°F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator